3-Nitrotoluene

Specification

• Description: 3-Nitrotoluene is an organic compound belonging to the class of nitrobenzenes. It is encountered in forensic science and is widely used as raw material and intermediaries in dyes, rubber chemicals, pharmaceuticals and pesticides.; 3-nitrotoluene is a mononitrotoluene carrying a nitro group at position 3.; M-nitrotoluene appears as yellow crystals that melt at 59°F to a yellow liquid. Often therefore encountered as a liquid. Flash point 223°F. Boiling point 450°F. Insoluble in water. Toxic by inhalation and ingestion.
• CAS No.: 99-08-1
• Molecular Formula: C7H7NO2
• Molecular Weight: 137.14 g/mol
• IUPAC Name: 1-methyl-3-nitrobenzene
• Standard InChI: InChI=1S/C7H7NO2/c1-6-3-2-4-7(5-6)8(9)10/h2-5H,1H3
• Standard InChI Key: QZYHIOPPLUPUJF-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)[N+](=O)[O-]
• Canonical SMILES: CC1=CC(=CC=C1)[N+](=O)[O-]
• Boiling Point: 450.7 °F at 760 mm Hg (NTP, 1992); 232.0 °C; 232 °C at 760 mm Hg; 231.9 °C; 450°F
• Colorform: Yellow liquid [Note: A solid below 59 degrees F]
• Flash Point: 223 °F (NTP, 1992); 106 °C; 223 °F (Closed cup); 106 °C c.c.; 223°F
• Melting Point: 59.9 °F (NTP, 1992); 15.5 °C; 16.1 °C; 59°F